Cas no 832737-53-8 (2-4-(1H-1,2,3,4-tetrazol-1-yl)phenylacetohydrazide)

2-4-(1H-1,2,3,4-tetrazol-1-yl)phenylacetohydrazide structure
832737-53-8 structure
Product Name:2-4-(1H-1,2,3,4-tetrazol-1-yl)phenylacetohydrazide
CAS No:832737-53-8
MF:C9H10N6O
MW:218.21530008316
MDL:MFCD04967367
CID:3058304
PubChem ID:7017181
Update Time:2025-04-21

2-4-(1H-1,2,3,4-tetrazol-1-yl)phenylacetohydrazide Chemical and Physical Properties

Names and Identifiers

    • (4-Tetrazol-1-yl-phenyl)-acetic acid hydrazide
    • 2-4-(1H-1,2,3,4-tetrazol-1-yl)phenylacetohydrazide
    • 832737-53-8
    • 2-[4-(tetrazol-1-yl)phenyl]acetohydrazide
    • 2-[4-(1H-1,2,3,4-tetrazol-1-yl)phenyl]acetohydrazide
    • BBL038592
    • AKOS000305801
    • CS-0240564
    • 2-[4-(1,2,3,4-TETRAZOL-1-YL)PHENYL]ACETOHYDRAZIDE
    • EN300-229063
    • 2-[4-(1H-1,2,3,4-TETRAAZOL-1-YL)PHENYL]ACETOHYDRAZIDE
    • 2-[4-(1H-tetrazol-1-yl)phenyl]acetohydrazide
    • Benzeneacetic acid, 4-(1H-tetrazol-1-yl)-, hydrazide
    • DTXSID301239497
    • STK312291
    • HIB73753
    • 4-(1H-Tetrazol-1-yl)benzeneacetic acid hydrazide
    • MDL: MFCD04967367
    • Inchi: 1S/C9H10N6O/c10-12-9(16)5-7-1-3-8(4-2-7)15-6-11-13-14-15/h1-4,6H,5,10H2,(H,12,16)
    • InChI Key: WDNMZSRTZZEGLS-UHFFFAOYSA-N
    • SMILES: O=C(CC1C=CC(=CC=1)N1C=NN=N1)NN

Computed Properties

  • Exact Mass: 218.09160896Da
  • Monoisotopic Mass: 218.09160896Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 98.7Ų

2-4-(1H-1,2,3,4-tetrazol-1-yl)phenylacetohydrazide Pricemore >>

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